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Compound of Interest

Sodium 4-bromobenzenesulfinate
Compound Name: _
Dihydrate

Cat. No.: B070765

An In-Depth Technical Guide to the Safe Handling of Sodium 4-bromobenzenesulfinate
Dihydrate

Introduction: A Framework for Laboratory Safety
and Efficacy

Sodium 4-bromobenzenesulfinate dihydrate (CAS No. 175278-64-5) is a sulfinate salt
utilized in synthetic chemistry. For instance, it serves as a reagent in the palladium-catalyzed
preparation of unsymmetrical internal alkynes and vinyl sulfones[1]. For researchers and drug
development professionals, understanding its chemical characteristics is intrinsically linked to
ensuring its safe and effective use. This guide moves beyond a standard Safety Data Sheet
(SDS) to provide a comprehensive technical framework for the handling, storage, and
emergency management of this compound. The protocols and insights herein are designed to
empower laboratory personnel with the knowledge to mitigate risks and maintain experimental
integrity.

Chemical and Physical Identity

A foundational understanding of a chemical's properties is the first step in a robust safety
assessment. Sodium 4-bromobenzenesulfinate dihydrate is a solid, typically appearing as a
white powder[2][3]. Its key identifiers and properties are summarized below.
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Table 1: Physicochemical Properties of Sodium 4-bromobenzenesulfinate Dihydrate

Property

Value

Source(s)

CAS Number

175278-64-5

[1](21[4]

Molecular Formula

CesHaBrNaO:2S - 2H20

[2]

Molecular Weight 279.09 g/mol [4]
4-Bromobenzenesulfinic acid
sodium salt dihydrate, Sodium
Synonyms [1][4]

(4-bromophenyl)sulfinate
dihydrate

Physical Form

Solid, Powder

[2]14]

Solubility

Soluble in water

[3]

Storage Temperature

Room Temperature, under

inert atmosphere

[3]4]

The dihydrate nature of this salt indicates the presence of two water molecules per formula

unit, which can influence its stability and reactivity.

Caption: Chemical structure of Sodium 4-bromobenzenesulfinate Dihydrate.

Hazard Identification and Risk Assessment

This compound is classified under the Globally Harmonized System (GHS) with a "Warning"

signal word[4]. The primary hazards are associated with its irritant properties. A systematic

approach to risk mitigation begins with understanding these hazards.

Table 2: GHS Hazard Classification
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Classification Hazard Code Description Source(s)
Skin o

) o H315 Causes skin irritation [1][2]114]
Corrosion/Irritation
Serious Eye Causes serious eye

- H319 N [11[2][4]

Damage/Irritation irritation
Specific target organ
toxicity — Single May cause respirato

Y J H335 / Prratony [11[21[4]

exposure (Respiratory

tract irritation)

irritation

The causality behind these classifications lies in the chemical's ability to disrupt biological

tissues upon contact. For researchers, this translates to a tangible risk of dermatitis, eye

damage, or respiratory discomfort if the powdered form is inhaled. The primary routes of

exposure are dermal contact, eye contact, and inhalation of dust.

Hazard Identification

H315

Risk Assessment

Mitigation Strategy

Dermal Contact

Inhalation (Dust)

{ Control Measures | Engineering Controls (Fume Hood) | Personal Protective Equipment (Gloves, Goggles) | Procedural Controls (Avoid Dust)

leads to
leads to
Eye Irritant
otential Exposure Routes
H319
leads to_gpr!
Respiratory Irritant

Click to download full resolution via product page

Caption: Logical workflow from hazard identification to risk mitigation strategy.

Safe Handling and Storage Protocols
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Adherence to rigorous handling and storage protocols is non-negotiable for mitigating the
identified risks. These protocols are a self-validating system for safety.

Engineering Controls and Work Practices

The primary engineering control is to handle the compound in a well-ventilated area, such as a
certified chemical fume hood, especially when transferring or weighing the solid where dust
formation is possible[2][5]. This directly addresses the inhalation hazard (H335). Work practices
should always aim to minimize the generation of dust[2][6]. After handling, it is imperative to
wash hands and any exposed skin thoroughly[2].

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the specific hazards of the chemical. For Sodium 4-
bromobenzenesulfinate dihydrate, the following are mandatory:

o Eye Protection: Wear chemical safety goggles or glasses that meet standards like OSHA's
29 CFR 1910.133 or European Standard EN166([7]. This is a direct countermeasure to the
serious eye irritation hazard (H319).

e Hand Protection: Wear appropriate chemical-resistant gloves[2]. Gloves should be inspected
for integrity before use and removed carefully to avoid skin contamination[2].

o Skin and Body Protection: A laboratory coat should be worn to prevent skin contact[2]. In
cases of significant handling, additional protective clothing may be warranted.
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Required PPE:
- Safety Glasses
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Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE and engineering controls.

Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

« Conditions: Store in a cool, dry, and well-ventilated place[2][5][7]. An inert atmosphere is also
recommended[4].

+ Container: Keep the container tightly closed to prevent moisture absorption, as the
compound is hygroscopic, and to prevent contamination[2].
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e Incompatibilities: Store away from strong oxidizing agents, as they can react with the
sulfinate group[2][7].

Emergency Procedures and First Aid

In the event of an exposure, immediate and correct action can significantly reduce harm.

Experimental Protocol: First Aid Response

e In Case of Eye Contact:

o Immediately flush the eyes with copious amounts of water for at least 15 minutes,
ensuring to rinse under the eyelids[2].

o If contact lenses are present, remove them if it is safe and easy to do so. Continue
rinsing[2].

o Seek immediate medical attention[2][8].
e In Case of Skin Contact:

o Immediately wash the affected area with plenty of soap and water for at least 15
minutes[?2].

o Remove any contaminated clothing and wash it before reuse[2].
o If skin irritation develops or persists, seek medical attention[2][9].
 In Case of Inhalation:
o Move the individual to fresh air and keep them in a position comfortable for breathing[2].

o If the person feels unwell or if respiratory symptoms occur, call a poison center or
doctor[2].

e In Case of Ingestion:

o Clean the mouth with water and then have the person drink plenty of water[2].
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o Do not induce vomiting[10].
o Seek medical attention if symptoms occur[2].

Accidental Release and Disposal

A spill of this solid material requires a systematic and calm response to prevent wider
contamination and exposure.

Experimental Protocol: Spill Containment and Cleanup

o Secure the Area: Ensure adequate ventilation. For a significant spill, evacuate non-essential
personnel from the area.

o Don Appropriate PPE: Before approaching the spill, equip yourself with the PPE detailed in
Section 3.2 (goggles, gloves, lab coat, and if dust is significant, respiratory protection)[2][6].

e Contain and Clean:

o Gently sweep or shovel the spilled solid material into a suitable, labeled container for
disposal[2][6].

o Crucially, avoid actions that generate dust[2]. Do not use compressed air for cleanup.
o Once the bulk material is collected, clean the affected area.
e Disposal:

o Dispose of the collected waste and any contaminated cleaning materials through an
approved waste disposal plant[2]. Do not allow the chemical to enter drains or surface
water[2].
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l

3. Contain Spill
Sweep solid material gently

:

4. Collect Waste
Place in a labeled, sealed container

:

5. Clean Surface
Decontaminate spill area

:

6. Dispose Properly
Contact EHS for pickup

Area is Safe
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Caption: Step-by-step workflow for the safe management of an accidental release.

Stability and Reactivity Profile
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For the drug development professional, understanding a compound's stability is key to
designing experiments and interpreting results.

» Stability: Sodium 4-bromobenzenesulfinate dihydrate is stable under normal storage and
handling conditions[2].

» Reactivity: The primary chemical hazard is its reactivity with strong oxidizing agents[2].
Contact with these materials should be avoided.

e Hazardous Decomposition Products: When subjected to thermal decomposition, such as in a
fire, this compound can release hazardous and irritating gases and vapors. These include
carbon monoxide (CO), carbon dioxide (CO3), sulfur oxides (SOx), sodium oxides, and
hydrogen bromide (HBr)[2]. Firefighting measures should utilize dry chemical, COz, water
spray, or alcohol-resistant foam, and firefighters must wear self-contained breathing
apparatus[2].

Conclusion

The safe and effective use of Sodium 4-bromobenzenesulfinate Dihydrate in a research and
development setting is predicated on a thorough understanding of its hazard profile and the
diligent application of established safety protocols. By integrating the principles of engineering
controls, appropriate personal protective equipment, and procedural discipline, researchers can
confidently manage the risks of skin, eye, and respiratory irritation. The information presented
in this guide serves as a critical resource for fostering a culture of safety and scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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